6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H10N4OS2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 6-(2-methoxyphenyl)-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H10N4OS2/c1-19-10-6-3-2-5-9(10)13-17-18-12(11-7-4-8-20-11)15-16-14(18)21-13/h2-8H,1H3
• InChI Key: VHHQAKOHMNYQCF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC=CS4

Description

6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicine. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, the compound has been shown to have antibacterial properties against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential application in the treatment of various diseases. The compound has shown promising results in the treatment of cancer, bacterial infections, and inflammation. However, one of the limitations of using the compound in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully understand the compound's mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further study the compound's mechanism of action and potential side effects. Another direction is to study the compound's potential application in the treatment of other diseases, such as viral infections. Additionally, further research is needed to optimize the synthesis method of the compound to improve its yield and purity.

Synthesis Methods

The synthesis of 6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using various methods, including the reaction of 2-aminothiophenol with 2-bromo-5-(2-methoxyphenyl)-1,3,4-thiadiazole, followed by cyclization with sodium azide. Another method involves the reaction of 2-aminothiophenol with 2-bromo-5-(2-methoxyphenyl)-1,3,4-thiadiazole, followed by cyclization with sodium azide and triethyl orthoformate. These methods have resulted in the successful synthesis of the compound, which has been used for various scientific research applications.

Scientific Research Applications

6-(2-Methoxyphenyl)-3-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential application in the field of medicine. The compound has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and inflammation. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, the compound has been shown to have antibacterial properties against various strains of bacteria.